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Compound of Interest

Compound Name: (R)-Talarozole

CAS No.: 870093-23-5

Cat. No.: B1193681 Get Quote

(R)-Talarozole, also known commercially as Talarozole and designated as R115866,

represents a significant advancement in the field of retinoid pharmacology. It is a highly potent

and selective small molecule classified as a Retinoic Acid Metabolism-Blocking Agent

(RAMBA).[1] Unlike traditional retinoid therapies that involve the exogenous application of

retinoic acid (RA) analogues, Talarozole's mechanism is elegantly indirect: it inhibits the

catabolism of endogenous all-trans-retinoic acid (atRA), thereby amplifying the physiological

effects of the body's own RA in a targeted manner.[2]

Initially developed for dermatological conditions such as psoriasis and acne, where it aimed to

normalize keratinization and reduce inflammation, Talarozole's unique mechanism has opened

new avenues for research.[1][3] Most notably, it is now being investigated as a potential

disease-modifying therapy for osteoarthritis, a field with a significant unmet medical need.[1][4]

[5] This guide provides a comprehensive technical overview of Talarozole's chemical structure,

physicochemical properties, mechanism of action, and the experimental methodologies used to

validate its function, designed for researchers and drug development professionals.

Chemical Identity and Physicochemical Properties
Talarozole is a complex heterocyclic compound. Its structure is centered around a

benzothiazole core linked to a phenyl group, which in turn is substituted with a chiral butyl-

triazole side chain. This specific stereochemistry is crucial for its high-affinity binding to its

target enzymes.
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The IUPAC name for Talarozole is N-{4-[(1R)-2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl}-1,3-

benzothiazol-2-amine.[2]

Caption: Chemical Structure of (R)-Talarozole.

Table 1: Physicochemical Properties of (R)-Talarozole

Property Value Source

Molecular Formula C₂₁H₂₃N₅S [1][2][6]

Molecular Weight 377.51 g/mol [1][2][6]

CAS Number 201410-53-9 [1][6]

Appearance White solid [7]

Solubility Insoluble in water [6]

≥9.34 mg/mL in Ethanol [6]

≥48 mg/mL in DMSO [6]

Storage Store at -20°C (powder) [6][7]

Mechanism of Action: Precision Inhibition of
Retinoic Acid Catabolism
The therapeutic efficacy of Talarozole is rooted in its ability to precisely modulate the

endogenous levels of all-trans-retinoic acid (atRA).

The Role of atRA and CYP26 Enzymes

All-trans-retinoic acid is a critical signaling molecule derived from Vitamin A that regulates a

vast array of cellular processes, including cell growth, differentiation, and apoptosis.[2] Its

cellular concentration is tightly controlled through a balance of synthesis, primarily by aldehyde

dehydrogenases (like ALDH1A2), and degradation. The catabolism of atRA is predominantly

mediated by a specific family of Cytochrome P450 enzymes, namely CYP26A1, CYP26B1, and

CYP26C1, which hydroxylate atRA into inactive metabolites.[8] In pathological conditions like

psoriasis or osteoarthritis-related inflammation, this delicate balance can be disrupted.[9]
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Talarozole as a CYP26 Inhibitor

Talarozole functions as a potent and selective inhibitor of the CYP26 enzymes.[1] By binding to

the active site of these enzymes, it prevents the hydroxylation and subsequent inactivation of

atRA. This blockade leads to a localized increase in the concentration of endogenous atRA

within tissues, thereby enhancing its downstream signaling effects through nuclear retinoic acid

receptors (RARs) and retinoid X receptors (RXRs).[2][10] This mechanism effectively restores

or augments the natural anti-proliferative and anti-inflammatory actions of atRA.[2]

The potency of Talarozole is remarkable, with reported IC₅₀ values of 0.46 nM for CYP26B1

and 5.4 nM for CYP26A1.[7] This represents a significant improvement over earlier-generation

RAMBAs like liarozole, with Talarozole demonstrating up to 750-fold higher potency and

substantially greater selectivity for CYP26 over other P450 enzymes involved in

steroidogenesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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